Perchloromethyl mercaptan
Perchloromethyl mercaptan
Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.
Brand Name:
Vulcanchem
CAS No.:
594-42-3
VCID:
VC21201861
InChI:
InChI=1S/CCl4S/c2-1(3,4)6-5
SMILES:
C(SCl)(Cl)(Cl)Cl
Molecular Formula:
CCl4S
CCl3SCl
CCl4S
CCl3SCl
CCl4S
Molecular Weight:
185.9 g/mol
Perchloromethyl mercaptan
CAS No.: 594-42-3
Cat. No.: VC21201861
Molecular Formula: CCl4S
CCl3SCl
CCl4S
Molecular Weight: 185.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption. |
|---|---|
| CAS No. | 594-42-3 |
| Molecular Formula | CCl4S CCl3SCl CCl4S |
| Molecular Weight | 185.9 g/mol |
| IUPAC Name | trichloromethyl thiohypochlorite |
| Standard InChI | InChI=1S/CCl4S/c2-1(3,4)6-5 |
| Standard InChI Key | RYFZYYUIAZYQLC-UHFFFAOYSA-N |
| SMILES | C(SCl)(Cl)(Cl)Cl |
| Canonical SMILES | C(SCl)(Cl)(Cl)Cl |
| Boiling Point | 297 to 298 °F at 760 mm Hg (EPA, 1998) 147.5 °C 147-148 °C @ 760 MM HG, 51 °C @ 25 MM HG 147-148 °C 297°F 297°F (Decomposes) |
| Colorform | OILY, YELLOW LIQUID YELLOW TO ORANGE-RED Pale-yellow, oily liquid. |
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